Cas no 153959-55-8 (3'-Methyl-1,1'-biphenyl-2-carbonitrile)
153959-55-8 structure
Product Name:3'-Methyl-1,1'-biphenyl-2-carbonitrile
CAS No:153959-55-8
MF:C14H11N
MW:193.243843317032
CID:1328610
PubChem ID:1394243
Update Time:2025-04-20
3'-Methyl-1,1'-biphenyl-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2-carbonitrile, 3'-methyl-
- SCHEMBL5003746
- AKOS004118742
- 153959-55-8
- 2-cyano-3'-methyl-1,1'-biphenyl
- BITRDALNSYHNBR-UHFFFAOYSA-N
- 2-(3-methylphenyl)benzonitrile
- 2-(3-methylphenyl)-benzonitrile
- 2-(m-Tolyl)benzonitrile
- 3'-Methyl[1,1'-biphenyl]-2-carbonitrile
- DB-111519
- 3'-Methyl-[1,1'-biphenyl]-2-carbonitrile
- 3'-Methyl-1,1'-biphenyl-2-carbonitrile
-
- MDL: MFCD05979288
- Inchi: 1S/C14H11N/c1-11-5-4-7-12(9-11)14-8-3-2-6-13(14)10-15/h2-9H,1H3
- InChI Key: BITRDALNSYHNBR-UHFFFAOYSA-N
- SMILES: N#CC1C=CC=CC=1C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 193.08923
- Monoisotopic Mass: 193.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
3'-Methyl-1,1'-biphenyl-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M104985-100mg |
3'-Methyl-[1,1'-biphenyl]-2-carbonitrile |
153959-55-8 | 100mg |
$201.00 | 2023-05-18 | ||
| TRC | M104985-250mg |
3'-Methyl-[1,1'-biphenyl]-2-carbonitrile |
153959-55-8 | 250mg |
$465.00 | 2023-05-18 | ||
| TRC | M104985-1g |
3'-Methyl-[1,1'-biphenyl]-2-carbonitrile |
153959-55-8 | 1g |
$ 1300.00 | 2022-06-04 | ||
| TRC | M104985-1000mg |
3'-Methyl-[1,1'-biphenyl]-2-carbonitrile |
153959-55-8 | 1g |
$1568.00 | 2023-05-18 | ||
| TRC | M104985-500mg |
3'-Methyl-[1,1'-biphenyl]-2-carbonitrile |
153959-55-8 | 500mg |
$ 800.00 | 2023-09-07 |
3'-Methyl-1,1'-biphenyl-2-carbonitrile Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
153959-55-8 (3'-Methyl-1,1'-biphenyl-2-carbonitrile) Related Products
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